Cas no 1216222-93-3 (3,3-dimethyl-1-(methylsulfanyl)butan-2-amine)

3,3-dimethyl-1-(methylsulfanyl)butan-2-amine structure
1216222-93-3 structure
Product Name:3,3-dimethyl-1-(methylsulfanyl)butan-2-amine
CAS No:1216222-93-3
MF:C7H17NS
MW:147.281580686569
CID:5167424
PubChem ID:62692561
Update Time:2023-11-24

3,3-dimethyl-1-(methylsulfanyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3,3-dimethyl-1-methylsulfanylbutan-2-amine
    • 3,3-Dimethyl-1-(methylsulfanyl)butan-2-amine
    • 2-Butanamine, 3,3-dimethyl-1-(methylthio)-
    • 3,3-dimethyl-1-(methylsulfanyl)butan-2-amine
    • Inchi: 1S/C7H17NS/c1-7(2,3)6(8)5-9-4/h6H,5,8H2,1-4H3
    • InChI Key: JGXOHEGUVXGCQR-UHFFFAOYSA-N
    • SMILES: S(C)CC(C(C)(C)C)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 75.5
  • XLogP3: 1.7
  • Topological Polar Surface Area: 51.3

3,3-dimethyl-1-(methylsulfanyl)butan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296536-50mg
3,3-Dimethyl-1-(methylsulfanyl)butan-2-amine
1216222-93-3 98%
50mg
¥2538.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296536-100mg
3,3-Dimethyl-1-(methylsulfanyl)butan-2-amine
1216222-93-3 98%
100mg
¥3528.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296536-250mg
3,3-Dimethyl-1-(methylsulfanyl)butan-2-amine
1216222-93-3 98%
250mg
¥4320.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296536-500mg
3,3-Dimethyl-1-(methylsulfanyl)butan-2-amine
1216222-93-3 98%
500mg
¥8751.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296536-1g
3,3-Dimethyl-1-(methylsulfanyl)butan-2-amine
1216222-93-3 98%
1g
¥12569.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296536-2.5g
3,3-Dimethyl-1-(methylsulfanyl)butan-2-amine
1216222-93-3 98%
2.5g
¥22885.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296536-5g
3,3-Dimethyl-1-(methylsulfanyl)butan-2-amine
1216222-93-3 98%
5g
¥39096.00 2024-08-09
Enamine
EN300-1251107-0.05g
3,3-dimethyl-1-(methylsulfanyl)butan-2-amine
1216222-93-3 95%
0.05g
$94.0 2023-06-08
Enamine
EN300-1251107-0.1g
3,3-dimethyl-1-(methylsulfanyl)butan-2-amine
1216222-93-3 95%
0.1g
$140.0 2023-06-08
Enamine
EN300-1251107-0.25g
3,3-dimethyl-1-(methylsulfanyl)butan-2-amine
1216222-93-3 95%
0.25g
$200.0 2023-06-08
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